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Nikethamide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Nikethamide (N,N-Diethylnicotinamide) is a central nervous system (CNS) stimulant with a

primary application as a respiratory stimulant. This technical guide provides a comprehensive

overview of its fundamental properties, mechanism of action, relevant experimental protocols,

and key quantitative data. Its primary mode of action is the stimulation of the medullary

respiratory centers in the brainstem, leading to an increased rate and depth of respiration.

Evidence also points to the modulation of peripheral chemoreceptors and interaction with the

GABA A receptor as contributing to its pharmacological effects. While historically used for

respiratory depression, its clinical application has diminished with the advent of safer

alternatives. This document aims to serve as a detailed resource for professionals engaged in

pharmacological research and drug development.

Core Properties of Nikethamide
Nikethamide is a synthetic pyridinecarboxamide derivative of nicotinic acid.
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Property Value Reference

CAS Number 59-26-7

Molecular Weight 178.23 g/mol

Molecular Formula C₁₀H₁₄N₂O

Synonyms
N,N-Diethylnicotinamide,

Coramine

Mechanism of Action
Nikethamide's primary effect is the stimulation of the respiratory centers located in the medulla

oblongata, a part of the brainstem that controls vital autonomic functions. This stimulation

results in an increased respiratory rate and tidal volume. The precise molecular mechanism is

not fully elucidated, but it is understood to involve the following:

Enhanced Chemoreceptor Sensitivity: Nikethamide is thought to increase the sensitivity of

peripheral chemoreceptors (in the carotid and aortic bodies) to changes in blood carbon

dioxide and oxygen levels. Activation of these chemoreceptors sends afferent signals to the

medullary respiratory centers, augmenting the respiratory drive.

GABA A Receptor Modulation: Studies have indicated that the respiratory enhancement

induced by Nikethamide is partially mediated by the GABA A receptor. This suggests an

interaction with the primary inhibitory neurotransmitter system in the CNS.

Signaling Pathway
The following diagram illustrates the proposed mechanism of action for Nikethamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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